Cas no 656234-23-0 (1(2H)-Isoquinolinone, 4-(3,4-difluorophenyl)-5-hydroxy-)

• Product name: 1(2H)-Isoquinolinone, 4-(3,4-difluorophenyl)-5-hydroxy-
• CAS No: 656234-23-0
• MF: C₁₅H₉F₂NO₂
• MW: 273.23426
• CID: 398033
• PubChem ID: 10468504

1(2H)-Isoquinolinone, 4-(3,4-difluorophenyl)-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 4-(3,4-difluorophenyl)-5-hydroxy-
• 4-(3,4-difluorophenyl)-5-hydroxy-2H-isoquinolin-1-one
• 4-(3,4-Difluorophenyl)-5-hydroxyisoquinolin-1(2H)-one
• CTK1J6267
• DTXSID80440460
• 656234-23-0

• Inchi： InChI=1S/C15H9F2NO2/c16-11-5-4-8(6-12(11)17)10-7-18-15(20)9-2-1-3-13(19)14(9)10/h1-7,19H,(H,18,20)
• InChI Key： SKWXLRYXIMRMRU-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)O)C(=CNC2=O)C3=CC(=C(C=C3)F)F

Computed Properties

• Exact Mass: 273.06017
• Monoisotopic Mass: 273.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 49.33